Cas no 2034272-61-0 (Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate)

• Product Name: Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate
• CAS No: 2034272-61-0
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• CID: 5550335
• PubChem ID: 91815233
• Update Time: 2025-06-08

Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate Chemical and Physical Properties

Names and Identifiers

• 2034272-61-0
• ethyl 2-{[2-(oxolan-3-yloxy)pyridin-4-yl]formamido}acetate
• ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate
• F6475-1101
• AKOS025317480
• ethyl 2-[[2-(oxolan-3-yloxy)pyridine-4-carbonyl]amino]acetate
• Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate

• Inchi： 1S/C14H18N2O5/c1-2-20-13(17)8-16-14(18)10-3-5-15-12(7-10)21-11-4-6-19-9-11/h3,5,7,11H,2,4,6,8-9H2,1H3,(H,16,18)
• InChI Key： BGXCAGVCWHHUCD-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C=C(C(NCC(=O)OCC)=O)C=CN=1

Computed Properties

• Exact Mass: 294.12157168g/mol
• Monoisotopic Mass: 294.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate

Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate (CAS No. 2034272-61-0): An Overview

Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate (CAS No. 2034272-61-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate is composed of an ethyl ester group, an isonicotinamide moiety, and a tetrahydrofuran ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The ethyl ester group enhances the lipophilicity of the compound, facilitating its cellular uptake and distribution. The isonicotinamide moiety, known for its biological activity, contributes to the compound's potential therapeutic effects. The tetrahydrofuran ring adds structural rigidity and stability, which can be crucial for maintaining the compound's activity in various biological environments.

The synthesis of Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate involves several steps, including the preparation of the key intermediates and their subsequent coupling reactions. One common synthetic route starts with the reaction of ethyl bromoacetate with 3-hydroxytetrahydrofuran to form the corresponding ether. This intermediate is then coupled with 4-chloroisonicotinamide using a suitable coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is purified through column chromatography to obtain the final compound in high yield and purity.

Recent studies have explored the biological activities of Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate. One notable area of research is its potential as an anticonvulsant agent. In vitro studies have shown that this compound exhibits potent inhibitory effects on sodium channels, which are known to play a critical role in neuronal excitability. These findings suggest that Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate could be a promising candidate for the development of new anticonvulsant drugs.

Another area of interest is the compound's anticancer properties. Research has demonstrated that Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2. These findings highlight the potential of this compound as a lead molecule for further drug development in oncology.

In addition to its therapeutic applications, Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate has also been studied for its use as a research tool in biochemical assays. Its unique structural features make it suitable for probing specific biological processes and interactions. For example, it has been used to investigate the binding affinity and selectivity of certain receptors and enzymes, providing valuable insights into their function and regulation.

The safety profile of Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate is an important consideration for its potential use in clinical settings. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties. However, further research is needed to fully evaluate its safety and efficacy in humans. Ongoing clinical trials are aimed at assessing the compound's therapeutic potential in various disease models.

In conclusion, Ethyl 2-(2-((tetrahydrofuran-3-yl)oxy)isonicotinamido)acetate (CAS No. 2034272-61-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent or research tool. As research in this area continues to advance, it is likely that new insights and applications will emerge, further expanding our understanding of this intriguing molecule.